Cas no 2137691-89-3 (Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans)

• Product Name: Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans
• CAS No: 2137691-89-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6294402
• PubChem ID: 137838070
• Update Time: 2025-05-20

Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• BENZYL TRANS-3-AMINOCYCLOBUTANE-1-CARBOXYLATE HYDROCHLORIDE
• Benzyl 3-aminocyclobutane-1-carboxylate;hydrochloride
• benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans
• 1008770-36-2
• benzyl 3-aminocyclobutane-1-carboxylate hydrochloride
• F94271
• EN300-718704
• benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride
• 2137691-89-3
• EN300-364521
• Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans

• Inchi： 1S/C12H15NO2.ClH/c13-11-6-10(7-11)12(14)15-8-9-4-2-1-3-5-9;/h1-5,10-11H,6-8,13H2;1H
• InChI Key： RBEWHJVKQPGKKN-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(C1CC(C1)N)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans

Comprehensive Overview of Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans (CAS No. 2137691-89-3)

Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans (CAS No. 2137691-89-3) is a specialized chiral compound that has garnered significant attention in pharmaceutical and organic chemistry research. This cyclobutane derivative is characterized by its trans configuration, which plays a critical role in its stereochemical properties and biological activity. The compound's unique structure, featuring a benzyl ester and an amino group, makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

In recent years, the demand for chiral building blocks like Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans has surged due to their applications in asymmetric synthesis and medicinal chemistry. Researchers are particularly interested in its potential to modulate drug-target interactions, given its rigid cyclobutane ring and stereospecificity. The compound's CAS No. 2137691-89-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its hydrochloride salt form enhances solubility, making it more versatile for experimental use.

The synthesis and applications of Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans align with current trends in green chemistry and sustainable drug development. As the pharmaceutical industry shifts toward eco-friendly processes, this compound's efficient synthetic routes and minimal environmental impact are highly valued. Its trans configuration also contributes to its stability, a key factor in long-term storage and handling. These attributes make it a preferred choice for researchers exploring novel therapeutic agents.

Another area of interest is the compound's role in peptide mimetics and prodrug design. The benzyl group provides a protective moiety, while the amino functionality allows for further derivatization. This dual functionality is particularly useful in designing molecules with improved pharmacokinetic properties. Searches for "chiral cyclobutane derivatives" and "aminocyclobutane carboxylates" often lead to discussions about this compound, highlighting its importance in modern chemistry.

From a technical perspective, Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans is typically characterized using advanced analytical techniques such as NMR, HPLC, and mass spectrometry. These methods confirm its purity and stereochemical integrity, which are crucial for reproducible research outcomes. The compound's CAS No. 2137691-89-3 serves as a unique identifier in regulatory and commercial contexts, ensuring accurate documentation and traceability.

In summary, Benzyl (1r,3r)-3-aminocyclobutane-1-carboxylate hydrochloride, trans (CAS No. 2137691-89-3) is a versatile and high-value compound with broad applications in drug discovery and organic synthesis. Its unique structural features, combined with its alignment with industry trends, make it a focal point for researchers and manufacturers alike. As scientific inquiries into chiral intermediates continue to grow, this compound is poised to remain a key player in advancing pharmaceutical innovation.